5-Vinyl-2-norbornene
Overview
Description
5-Vinyl-2-norbornene (VNB) is an organic compound that consists of a vinyl group attached to norbornene . It is a clear liquid and is used in the preparation of 5-ethylidene-2-norbornene (ENB). Vinylnorbornene is the third monomer in EPDM elastomers .
Synthesis Analysis
The synthesis of 5-vinyl-2-norbornene is based on the Diels–Alder reactions of cyclopentadiene (CPD) generated from dicyclopentadiene (DCPD) and 1,3-Butadiene (BD). This process has been investigated in a continuous tube reactor under high temperature and high pressure . The desired monomer can also be prepared from 5-vinyl-2-norbornene by its selective hydrogenation to 2-vinylnorbornane followed by Diels-Alder reaction with dicyclopentadiene .Molecular Structure Analysis
The molecular structure of 5-Vinyl-2-norbornene can be viewed as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical behavior of the triplet molecules of exo- and endo-5-vinyl-2-norbornene has been studied . The isomerization reaction of 5-vinyl-2-norbornene (VNB) to 5-ethylidene-2-norbornene (ENB) has been performed using a catalytic system consisting of an alkali metal hydride and an amine .Physical And Chemical Properties Analysis
5-Vinyl-2-norbornene is a clear liquid . More detailed physical and chemical properties could not be found in the search results.Scientific Research Applications
Gas Separation Membranes
VNB is utilized in the development of gas separation membranes due to its favorable thermal and chemical resistance, and varied chemistry . Polymers derived from VNB, like poly (5-triethoxysilyl-2-norbornene), exhibit high gas permeability and combine properties of both rubbery and glassy polymers. The use of VNB in the field of gas separations is investigated by synthesizing two series of polymers via a vinyl-addition polymerization . The gas separation performance could be fine-tuned by controlling the VNB content .
Polymer Chemistry
VNB plays a significant role in polymer chemistry . It is used in the synthesis of a wide range of polymers, including polynorbornenes . These polymers are used in a variety of applications such as photoresists, adhesives, and rubbers . The varied chemistry of VNB allows for the production of polymers with different properties, making it a versatile monomer in polymer chemistry .
Synthesis of Strained Cage Hydrocarbons
From the synthetic point of view, 2-vinylnorbornane, which can be synthesized from VNB, is an especially attractive compound for synthesizing strained cage hydrocarbons . The presence of the easily functionalized vinyl group opens a wide opportunity for a variety of chemical transformations, such as polymerization, olefin metathesis, various cycloaddition reactions, and photochemical transformations .
Manufacture of 5-Ethylidene-2-Norbornene
VNB is used in the manufacture of 5-ethylidene-2-norbornene , which is considered the best third monomer for ethylene-propylene rubber . The manufacture of 5-ethylidene-2-norbornene and its isomerization to 5-vinyl-2-norbornene and vinylnortricyclene are considered significant in the industry .
Mechanism of Action
Target of Action
5-Vinyl-2-norbornene (VNB) primarily targets the endocyclic double bond of the norbornene ring . This compound is an intermediate in the production of the commercial polymer EPDM .
Mode of Action
The mode of action of VNB involves its interaction with catalysts and oxidants. It has been shown that a system consisting of hydrazine hydrate, an oxidant, and a catalyst can hydrogenate the endocyclic double bond of VNB to form 2-vinylnorbornane . The catalysts tested include Pd/C and copper salts .
In another reaction, VNB can be isomerized to 5-ethylidene-2-norbornene (ENB) using a catalytic system consisting of an alkali metal hydride and an amine .
Biochemical Pathways
The primary biochemical pathway involving VNB is the hydrogenation of its endocyclic double bond . This process can be catalyzed by transition metals or their salts, which facilitate the oxidative decomposition of hydrazine to diimide in the presence of oxidants .
Another significant pathway is the isomerization of VNB to ENB . This reaction involves the rearrangement of the molecular structure of VNB under the influence of a catalytic system .
Result of Action
The hydrogenation of VNB’s endocyclic double bond results in the formation of 2-vinylnorbornane . This reaction has a selectivity of up to 95% at the VNB conversion above 99% .
The isomerization of VNB leads to the formation of 5-ethylidene-2-norbornene (ENB) . This compound is an important intermediate in various chemical reactions .
Action Environment
The action of VNB is influenced by various environmental factors. For instance, the presence of an oxidant and a suitable catalyst is necessary for the hydrogenation of VNB . The nature of the counterion is also important in the propagation of the polymerization .
Safety and Hazards
5-Vinyl-2-norbornene is considered hazardous. It is a flammable liquid and vapor, causes skin irritation, serious eye irritation, and is harmful if inhaled . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, use only outdoors or in a well-ventilated area, and wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
5-Vinyl-2-norbornene has been used in the challenging vinylic addition polymerization . It is also being considered as a material for polymer gas separation membranes due to its favorable thermal and chemical resistance, rigid backbone, and varied chemistry . The vinylic addition polymerization of substituted norbornene derivatives is difficult to achieve, but benzylic palladium complexes have been found to be suitable precatalysts .
properties
IUPAC Name |
5-ethenylbicyclo[2.2.1]hept-2-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h2-4,7-9H,1,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INYHZQLKOKTDAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1CC2CC1C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
30604-01-4 |
Source
|
| Record name | Bicyclo[2.2.1]hept-2-ene, 5-ethenyl-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=30604-01-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID6029250 |
Source
|
| Record name | Vinylnorbornene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6029250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [IUCLID] |
Source
|
| Record name | Bicyclo[2.2.1]hept-2-ene, 5-ethenyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Vinylnorbornene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7737 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
6.0 [mmHg] |
Source
|
| Record name | Vinylnorbornene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7737 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
5-Vinyl-2-norbornene | |
CAS RN |
3048-64-4, 23890-32-6, 25093-48-5, 117110-17-5, 117110-18-6 |
Source
|
| Record name | 5-Vinyl-2-norbornene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3048-64-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Vinylnorbornene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003048644 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Vinylnorborn-2-ene, exo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023890326 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Vinylnorborn-2-ene, endo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025093485 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bicyclo(2.2.1)hept-2-ene, 5-ethenyl-. (1R,4S,5R)-rel- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117110175 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bicyclo(2.2.1)hept-2-ene, 5-ethenyl-, (1R,4S,5S)-rel- | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117110186 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Vinyl-2-norbornene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=61529 | |
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| Record name | Bicyclo[2.2.1]hept-2-ene, 5-ethenyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Vinylnorbornene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6029250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-vinylnorborn-2-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.328 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | VINYLNORBORNENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6336 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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